Cas no 20211-01-2 (1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester)

• Product name: 1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester
• CAS No: 20211-01-2
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 238952
• PubChem ID: 22223416

1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, dicyclohexyl ester
• dicyclohexyl cyclohexane-1,2-dicarboxylate
• DTXSID90623565
• 20211-01-2
• VKPGBQAXQBOSCY-UHFFFAOYSA-N
• SCHEMBL1296625

• Inchi： InChI=1S/C20H32O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h15-18H,1-14H2
• InChI Key： VKPGBQAXQBOSCY-UHFFFAOYSA-N
• SMILES： C1CCC(OC(C2CCCCC2C(OC2CCCCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 336.23016
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6